Cas no 29669-44-1 (1-(5-fluorothiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-fluorothiophen-2-yl)ethan-1-one
• CAS No: 29669-44-1
• MF: C₆H₅FOS
• MW: 144.166703939438
• MDL: MFCD06657510
• CID: 2857649
• PubChem ID: 21732078
• Update Time: 2025-10-29

1-(5-fluorothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluorothiophen-2-yl)ethan-1-one
• SCHEMBL3838638
• STL583974
• 1-(5-fluoro-thiophen-2-yl)-ethanone
• DS-020366
• 2-Acetyl-5-fluorothiophene
• OLXPYTRVAAFVHG-UHFFFAOYSA-N
• 29669-44-1
• 1-(5-fluorothien-2-yl)ethanone
• 983-412-1
• 1-(5-fluorothiophen-2-yl)ethanone
• 1(5-fluoro-thiophen-2-yl)-ethanone
• CS-0241328
• EN300-232397
• MFCD06657510
• AKOS005169179
• 1-(5-Fluoro-2-thienyl)ethanone

• MDL： MFCD06657510
• Inchi： 1S/C6H5FOS/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H3
• InChI Key： OLXPYTRVAAFVHG-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C)=O)F

Computed Properties

• Exact Mass: 144.00451411g/mol
• Monoisotopic Mass: 144.00451411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-fluorothiophen-2-yl)ethan-1-one

1-(5-Fluorothiophen-2-yl)ethan-1-one (CAS No. 29669-44-1): A Versatile Fluorinated Building Block in Organic Synthesis

1-(5-Fluorothiophen-2-yl)ethan-1-one (CAS 29669-44-1) is a fluorinated aromatic ketone that has gained significant attention in pharmaceutical and materials science research. This compound, also known as 5-fluoro-2-acetylthiophene, serves as a crucial intermediate in the synthesis of various bioactive molecules and functional materials. The presence of both the fluorine substituent and the thiophene ring in its structure makes it particularly valuable for designing compounds with enhanced electronic properties and biological activity.

The growing interest in fluorinated organic compounds has positioned 1-(5-fluorothiophen-2-yl)ethanone as a sought-after building block in medicinal chemistry. Researchers frequently search for "fluorothiophene derivatives uses" and "29669-44-1 applications", reflecting the compound's importance in drug discovery. Its molecular structure combines the electron-withdrawing effects of fluorine with the aromatic character of thiophene, creating unique opportunities for developing novel pharmaceutical agents with improved metabolic stability and membrane permeability.

In the field of materials science, queries like "conductive polymers from fluorothiophenes" highlight another important application of this compound. The 5-fluoro-2-acetylthiophene moiety can be incorporated into conjugated polymer backbones to modify their electronic properties, leading to advanced materials for organic electronics, including organic photovoltaics and field-effect transistors. The fluorine atom's ability to influence intermolecular interactions often results in materials with enhanced crystallinity and charge transport characteristics.

The synthesis and handling of 1-(5-fluorothiophen-2-yl)ethan-1-one require specialized knowledge, as evidenced by frequent searches for "29669-44-1 synthesis protocol" and "purification methods for fluorothiophene ketones". Typical synthetic routes involve Friedel-Crafts acylation of 2-fluorothiophene, with careful control of reaction conditions to prevent over-acylation or decomposition. The compound's stability under various conditions makes it particularly useful for multi-step synthetic sequences, addressing another common query about "fluorothiophene derivative stability".

Recent advancements in green chemistry have led to increased interest in sustainable approaches to compounds like 1-(5-fluorothiophen-2-yl)ethanone. Researchers are exploring catalytic methods and solvent-free conditions for its production, responding to the growing demand for "eco-friendly synthesis of fluorinated intermediates". These developments align with the pharmaceutical industry's push toward more sustainable manufacturing processes while maintaining the high purity standards required for drug development.

The analytical characterization of CAS 29669-44-1 presents specific challenges that generate frequent searches for "spectroscopic analysis of fluorothiophene ketones". The compound's structure can be confirmed through a combination of NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and infrared spectroscopy. These analytical techniques are crucial for quality control in both research and industrial settings, ensuring the compound meets the stringent requirements for pharmaceutical applications.

Looking toward future applications, 1-(5-fluorothiophen-2-yl)ethan-1-one continues to attract attention in emerging fields such as "fluorescent probes for bioimaging" and "metal-organic frameworks". The compound's ability to serve as a precursor for various functional groups makes it valuable for designing advanced materials with tailored properties. Its compatibility with diverse chemical transformations allows researchers to explore new structural motifs in both medicinal and materials chemistry.

Market trends indicate growing demand for fluorinated building blocks like 5-fluoro-2-acetylthiophene, driven by the expanding pharmaceutical and electronics industries. Suppliers frequently update their catalogs with improved purity grades and larger-scale availability of this compound, responding to the needs of both academic researchers and industrial users. The compound's versatility ensures its continued relevance in chemical research and development across multiple disciplines.

For researchers working with 1-(5-fluorothiophen-2-yl)ethanone, proper storage and handling are essential considerations. While not classified as hazardous under normal conditions, the compound should be stored in airtight containers protected from light and moisture to maintain its stability over time. These practical aspects often appear in searches related to "long-term storage of fluorothiophene derivatives" and "handling precautions for aromatic ketones".

The scientific literature contains numerous examples of 29669-44-1 applications, from antimicrobial agents to organic semiconductors. Recent publications demonstrate its use in creating novel kinase inhibitors and photovoltaic materials, reflecting the compound's broad utility. As synthetic methodologies continue to advance, we can expect to see even more innovative applications of this versatile fluorinated building block in both life sciences and materials engineering.